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Compound of Interest

Compound Name: (S)-3-(4-Chlorophenyl)piperidine

Cat. No.: B11752716

Get Quote

Before engaging suppliers, internal specifications must be established. The (S)-enantiomer is

the eutomer for most targeted applications in this class.[1]
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Parameter Specification Technical Rationale

Chemical Name
(S)-3-(4-

Chlorophenyl)piperidine

Specific stereochemistry at C3.

[1]

CAS Number
1336067-62-9 (Free base) /

1336067-65-2 (HCl salt)

Ensure the CAS matches the

salt form ordered.[1]

Structure 3-substituted piperidine
Core scaffold for PARP/GPCR

ligands.[1]

Chiral Purity (ee%) ≥ 98.0% ee

<2% (R)-isomer is critical to

avoid "dead" mass in

downstream coupling.[1]

Chemical Purity ≥ 97.0% (HPLC)
Major impurities often include

the des-chloro analog.[1]

Appearance White to off-white solid

Coloration often indicates

oxidation of the secondary

amine.[1]

Part 2: The Sourcing Landscape[1]
The supply chain for this chiral intermediate is bifurcated into catalog vendors (high cost, low

risk) and contract manufacturing organizations (CROs) (lower cost, validation required).

Tier 1: Global Catalog Distributors (Discovery Scale)
Vendors: Sigma-Aldrich (Merck), Fluorochem.[1]

Role: Best for milligram to gram-scale discovery needs.[1]

Pros: High reliability, provided with CoA, usually re-tested in-house.[1]

Cons: Extremely high cost per gram; not viable for scale-up.[1]

Tier 2: Specialized Chiral CROs (Scale-Up)
Vendors: Enamine, BLD Pharm, AChemBlock, Accela ChemBio.
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Role: Best for multi-gram to kilogram batches.

Pros: These vendors often synthesize on-demand or hold stock from pilot batches.[1]

Cons: Batch-to-batch variability in enantiomeric excess (ee) is a common risk.[1]

Tier 3: Bulk Manufacturers (Process Scale)
Region: Primarily located in Jiangsu and Shandong provinces (China) and Hyderabad

(India).

Role: GMP or non-GMP intermediates for late-stage development.[1]

Risk: High risk of "regioisomer contamination" (e.g., 4-substituted isomers) if the synthesis

route is not disclosed.[1]

Part 3: Synthesis Routes & Impurity Profiling
Understanding how a supplier makes the compound allows you to predict the impurities they

won't tell you about.[1]

Route A: Classical Resolution (Most Common)
Mechanism: Grignard addition of 4-chlorophenylmagnesium bromide to N-protected 3-

piperidone, followed by dehydration, hydrogenation, and resolution with a chiral acid (e.g.,

Di-p-toluoyl-L-tartaric acid).[1]

Impurity Risk:

Residual Resolving Agent: Tartaric acid traces.[1]

Enantiomeric Drift: If recrystallization is rushed, ee% drops.

Des-chloro Impurity: Over-hydrogenation (dehalogenation) can occur during the reduction

of the double bond, leading to 3-phenylpiperidine.[1]

Route B: Asymmetric Hydrogenation (Premium)
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Mechanism: Rhodium-catalyzed asymmetric hydrogenation of a tetrahydropyridine precursor

using chiral phosphine ligands (e.g., Josiphos).[1]

Impurity Risk:

Metal Residues: High Rhodium (Rh) content (must be <10 ppm for pharma).

High Cost: Ligands are expensive.[1]

Visualization: Synthesis-Dependent Impurity Origins
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Intermediate
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Rh-Catalyzed
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Chiral Resolution
(Tartaric Acid)

Impurity:
3-Phenylpiperidine

Over-reduction

(S)-Product (Route A)
Risks: Low ee%, Des-chloro

(S)-Product (Route B)
Risks: Rh residue

Click to download full resolution via product page

Caption: Comparison of Classical Resolution (Route A) vs. Asymmetric Hydrogenation (Route

B) and their specific impurity risks.

Part 4: Supplier Qualification Protocol (Self-
Validating System)
Do not rely on the Certificate of Analysis (CoA) provided by the supplier.[1] Establish an internal

"Gatekeeper" protocol.[1]

Step 1: The "Use Test" (Small Scale)
Order 1g. Do not order 100g immediately.

Visual Inspection: Must be white.[1] Yellow/Brown indicates free-base oxidation.[1]
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1H-NMR (CDCl3): Check for the integral ratio of the aromatic protons. A perfect doublet-of-

doublets pattern indicates para-substitution.[1] Any multiplet distortion suggests regioisomers

(meta/ortho).

Chiral HPLC (The Gold Standard):

Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).[1]

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 220 nm.[1]

Acceptance: Major peak > 98.0% area.[1]

Step 2: The "Stress Test" (Process Safety)
If the 1g sample passes, request a specific batch reservation for the larger order.

Residue on Ignition (ROI): Critical if using Route B (Rh catalyst).

Salt Stoichiometry: If buying the HCl salt, titrate chloride content (AgNO3 titration) to ensure

it is a mono-HCl salt and not a hygroscopic di-HCl or free base mixture.[1]

Visualization: Supplier Decision Logic
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Caption: Decision tree for validating incoming batches of (S)-3-(4-Chlorophenyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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